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Compound of Interest

Compound Name: p-Tolyl benzoate

Cat. No.: B1584696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of p-tolyl
benzoate as a fixative and modifier in fragrance formulations. The information is intended for

professionals in research and development within the fragrance and cosmetic industries.

Introduction to p-Tolyl Benzoate in Perfumery
p-Tolyl benzoate (also known as 4-methylphenyl benzoate or p-cresyl benzoate) is an

aromatic ester with a history of occasional use in perfumery.[1] It is characterized by a very

faint, sweet, and somewhat floral odor, which is considered to be sweeter than that of p-cresyl

salicylate.[1][2] Its primary application in fragrance is not as a primary scent ingredient, but

rather as a fixative-modifier, particularly in floral compositions such as lily, jasmine, and

narcissus types.[1]

A fixative in perfumery is a substance that reduces the evaporation rate of more volatile

fragrance components, thereby increasing the longevity of the overall scent.[2][3][4] p-Tolyl
benzoate, with its high molecular weight and low volatility, can function in this capacity,

anchoring more fleeting top and middle notes and contributing to a more linear and durable

fragrance profile.
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A summary of the key physicochemical properties of p-tolyl benzoate is presented in Table 1.

These properties are crucial for understanding its behavior in fragrance formulations.

Property Value Reference

Molecular Formula C₁₄H₁₂O₂ [5]

Molecular Weight 212.24 g/mol [5]

Appearance
Colorless or white crystalline

solid
[2]

Melting Point 70-72 °C [1]

Boiling Point 316 °C [1]

Solubility

Insoluble in water, modestly

soluble in alcohol, miscible

with most perfume oils.

[1][2]

Odor Profile Very faint, sweet, floral [1][2]

Table 1: Physicochemical Properties of p-Tolyl Benzoate

Application in Fragrance Formulations
The primary role of p-tolyl benzoate in fragrance is as a fixative and modifier. Its faint scent

profile ensures that it does not significantly alter the primary fragrance accord at typical use

levels.

3.1. Recommended Fragrance Types for Use

Based on its olfactory profile and historical use, p-tolyl benzoate is best suited for the following

fragrance families:

Floral: Particularly white florals like jasmine, lily, and narcissus, where it can enhance the

tenacity of the floral notes without imparting a heavy character.[1]

Balsamic/Oriental: The sweet, balsamic undertones of benzoates can complement oriental

and balsamic fragrances, blending well with resins and sweet notes.[2]
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3.2. Suggested Use Levels

While specific quantitative data for p-tolyl benzoate is limited in publicly available literature, a

starting point for its concentration in a fragrance concentrate can be extrapolated from the use

of similar benzoate esters like benzyl benzoate.[6][7] It is recommended to start with low

concentrations and evaluate the effect on the fragrance profile and longevity.

Application
Recommended Starting Concentration in
Fragrance Concentrate (%)

Fine Fragrance (Eau de Parfum, Eau de

Toilette)
0.5 - 5%

Cosmetic and Personal Care Products (Lotions,

Creams)
0.1 - 2%

Table 2: Suggested Starting Concentrations of p-Tolyl Benzoate

It is crucial to conduct stability and performance testing for each specific formulation to

determine the optimal concentration.

Experimental Protocols
The following protocols are designed to evaluate the efficacy of p-tolyl benzoate as a

fragrance fixative.

4.1. Protocol for Sensory Evaluation of Fragrance Longevity

This protocol outlines a method for assessing the impact of p-tolyl benzoate on the longevity

of a fragrance using human sensory panelists.

Objective: To determine if the addition of p-tolyl benzoate to a fragrance formulation increases

its perceived longevity on a substrate.

Materials:

Fragrance formulation (control)
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Fragrance formulation with p-tolyl benzoate (test)

Perfumer's alcohol (ethanol)

Glass beakers and stirring rods

Pipettes

Perfume blotters (smelling strips)

Trained sensory panel

Procedure:

Preparation of Samples:

Prepare a solution of the control fragrance concentrate in perfumer's alcohol at a standard

concentration (e.g., 15% for an Eau de Parfum).

Prepare a solution of the test fragrance concentrate (containing a predetermined

percentage of p-tolyl benzoate) in perfumer's alcohol at the same concentration.

Application to Blotters:

Dip a perfume blotter into the control solution for 2 seconds.

Dip a separate perfume blotter into the test solution for 2 seconds.

Allow the blotters to air dry for 10 seconds.

Sensory Evaluation:

Present the blotters to the sensory panel at specified time intervals (e.g., 0, 1, 2, 4, 6, 8,

and 24 hours).[8]

Panelists should evaluate the intensity of the fragrance on a scale (e.g., 0-10, where 0 is

no odor and 10 is a very strong odor).
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Panelists should also provide qualitative descriptions of the fragrance at each time point,

noting any changes in the scent profile.

Data Analysis:

Calculate the average intensity scores for the control and test samples at each time point.

Plot the average intensity versus time for both samples to visualize the evaporation curve.

Statistically analyze the data to determine if there is a significant difference in fragrance

intensity over time between the control and test samples.

4.2. Protocol for Instrumental Analysis of Fragrance Evaporation

This protocol uses Gas Chromatography-Mass Spectrometry (GC-MS) to quantitatively

measure the evaporation rate of key fragrance components with and without p-tolyl benzoate.

Objective: To quantify the effect of p-tolyl benzoate on the evaporation rate of volatile

fragrance compounds.

Materials:

Fragrance formulation (control)

Fragrance formulation with p-tolyl benzoate (test)

Perfumer's alcohol (ethanol)

Glass vials with septa

Microsyringe

Gas Chromatograph-Mass Spectrometer (GC-MS)

Headspace auto-sampler (optional)

Procedure:

Sample Preparation:
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Prepare the control and test fragrance solutions as described in the sensory evaluation

protocol.

Evaporation Study:

Apply a precise amount of the control and test solutions to a suitable substrate (e.g., filter

paper) within separate, sealed vials.

At predetermined time intervals (e.g., 0, 1, 4, 8, 24 hours), analyze the headspace of the

vials using a GC-MS.

GC-MS Analysis:

Develop a GC-MS method to separate and identify the key volatile compounds in the

fragrance formulation.

Quantify the concentration of each target analyte in the headspace at each time point.

Data Analysis:

Plot the concentration of each target analyte as a function of time for both the control and

test samples.

Compare the evaporation rates of the volatile compounds in the presence and absence of

p-tolyl benzoate. A slower decrease in concentration in the test sample indicates a

fixative effect.

Visualization of Workflows
5.1. Experimental Workflow for Sensory Evaluation
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Caption: Workflow for sensory evaluation of p-tolyl benzoate as a fixative.

5.2. Logical Relationship of Fragrance Fixation
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Caption: Logical diagram of p-tolyl benzoate's role in fragrance fixation.
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Safety and Regulatory Considerations
p-Tolyl benzoate is moderately toxic by ingestion and is a skin irritant.[2] When heated to

decomposition, it emits acrid smoke and irritating fumes.[2] It is essential to handle this material

in a well-ventilated area and with appropriate personal protective equipment. The Research

Institute for Fragrance Materials (RIFM) has conducted a safety assessment for p-cresyl

benzoate (a synonym for p-tolyl benzoate) and concluded that it is safe for use in fragrance

products at the current levels of use.[5] However, it is the responsibility of the formulator to

ensure compliance with all relevant local and international regulations for the intended

application.

Conclusion
p-Tolyl benzoate is a viable, albeit infrequently used, fragrance ingredient that can serve as an

effective fixative-modifier, particularly in floral and balsamic fragrance compositions. Its faint

odor profile allows for its incorporation without significantly altering the intended scent. The

protocols outlined in this document provide a framework for the systematic evaluation of its

performance in enhancing fragrance longevity. Further research into its synergistic effects with

other fragrance materials and its performance in a wider range of product bases is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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